Cas no 821777-14-4 (Benzenamine, N-(cyclopropylmethyl)-4-nitro-N-propyl-)

• Product Name: Benzenamine, N-(cyclopropylmethyl)-4-nitro-N-propyl-
• CAS No: 821777-14-4
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 697262
• PubChem ID: 69608757
• Update Time: 2025-04-19

Benzenamine, N-(cyclopropylmethyl)-4-nitro-N-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(cyclopropylmethyl)-4-nitro-N-propyl-
• N-(cyclopropylmethyl)-4-nitro-N-propylaniline
• N-(cyclopropylmethyl)-4-nitro-N-propylBenzenamine
• 821777-14-4
• DTXSID40740998
• FT-0709856
• SCHEMBL5923686

• Inchi： 1S/C13H18N2O2/c1-2-9-14(10-11-3-4-11)12-5-7-13(8-6-12)15(16)17/h5-8,11H,2-4,9-10H2,1H3
• InChI Key： UNFMGZKLECTAMI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N(CCC)CC1CC1)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.1Ų